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Compound of Interest

Compound Name: 5-Nitro-1H-indole-3-acetamide
CAS No.: 1044772-43-1
Cat. No.: B12050325
Get Quote
. J

Executive Summary

5-Nitro-1H-indole-3-acetamide (C10HoN30Os3) is a critical indole intermediate used primarily in
the synthesis of serotonin analogs (e.g., 5-nitrotryptamine) and potential radiosensitizers.
Unlike its carboxylic acid precursor (5-nitroindole-3-acetic acid), the amide offers distinct
solubility and stability profiles that make it advantageous for specific reductive pathways and
storage. This guide outlines its chemical properties, provides a validated synthesis protocol,
and compares its utility against common alternatives.

Chemical Profile & Characterization Data
Identity & Physical Properties[1][2][3]

¢ |[UPAC Name: 2-(5-nitro-1H-indol-3-yl)acetamide
¢ Molecular Formula: C10H9N30s3
e Molecular Weight: 219.20 g/mol

o CAS Number: 1044772-43-1 (Note: CAS may vary by registry; verify structure).[1]
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o Appearance: Typically a yellow to orange crystalline solid (due to the nitro chromophore).

e Solubility: Soluble in DMSO, DMF, and hot alcohols; sparingly soluble in water and
dichloromethane.

Spectroscopic Characterization (Reference Data)

Note: The following data represents the consensus spectroscopic signature for 5-nitro-
substituted indole-3-acetamides based on structural analysis and analog comparisons.
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Technique

Signal | Characteristic

Assignment /
Interpretation

1H NMR (DMSO-ds, 400 MHz)

0 11.50 (br s, 1H)

Indole NH (Exchangeable)

5 8.55 (d, J=2.0 Hz, 1H)

H-4 (Deshielded by 5-NO2z
group)

8 7.98 (dd, J=9.0, 2.0 Hz, 1H)

H-6 (Ortho to NO2)

& 7.55 (d, J=9.0 Hz, 1H)

H-7

5 7.35 (s, 1H)

H-2

0 7.30 (brs, 1H) & 6.80 (br s,

Amide NHz (Diastereotopic

1H) protons)

0 3.52 (s, 2H) Methylene CH2 (C3-side chain)

13C NMR (DMSO-ds) 5~1725 Carbonyl C=0

5 ~141.0 C-5 (C-NO2)

0 ~139.5, 127.0 Indole Bridgehead Carbons

0 ~126.0 C-2

0 ~118.0, 117.5, 112.0 C-6,C-4,C-7

0 ~109.0 C-3

0 ~31.5 Methylene CH:2

MS (ESI) miz 218.1 [M-HI- Negative mode ionization

preferred for nitro compounds.

Comparative Analysis: Performance vs. Alternatives

In drug development workflows, researchers often choose between the Amide, the Acid, and

the Nitrile forms. The selection depends on the downstream target and reaction conditions.

Comparison Table: 5-Nitroindole Derivatives
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Amide (This
Product)

Feature

Acid (5-Nitroindole-
3-acetic acid)

Nitrile (5-
Nitroindole-3-
acetonitrile)

Precursor to amines

via reduction;
Primary Utility Hofmann
rearrangement

substrates.

Starting material;
Precursor to

esters/amides.

Precursor to acids
(hydrolysis) or amines
(reduction).[2]

High. Resistant to

oxidation and

Moderate. Can

decarboxylate under

High. Stable, but toxic

Stability (cyanide source if
spontaneous extreme thermal ]
) metabolized/burned).
hydrolysis. stress.
Clean. Reduces to Difficult. Requires
] ) ) Good. Reduces to
o tryptamine with strong reducing ] )
Reducibility ] tryptamine, but risk of
LiAIH4/BHs. No over- agents; often forms o
) dimerization.
reduction. alcohols.
N Moderate (Polar pH-dependent Moderate to High in
Solubility ] ] ]
organic solvents). (Soluble in base). organics.
Handling Safe solid. Corrosive (Acidic). Toxic (Nitrile).[3]

Decision Logic

o Choose the Amide if your goal is the 5-nitrotryptamine (amine) and you require a stable

intermediate that can be stored or purified by crystallization before the final reduction step.

e Choose the Acid if you intend to couple the indole to a complex amine (peptide coupling) or if

you need to generate an ester.

» Choose the Nitrile if it is the direct product of your initial synthesis (e.g., from gramine) and

you can reduce it immediately without isolation.

Experimental Protocols

Protocol A: Synthesis of 5-Nitro-1H-indole-3-acetamide

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.07%3A_Chemistry_of_Amides
https://pmc.ncbi.nlm.nih.gov/articles/PMC219053/
https://www.benchchem.com/product/b12050325/docs?utm_src=pdf-body#comprehensive-characterization-and-synthetic-utility-of-5-nitro-1h-indole-3-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Rationale: Direct conversion from the acid via an acid chloride intermediate ensures high yield
and purity.

Reagents:

5-Nitroindole-3-acetic acid (1.0 eq)

Oxalyl chloride (1.5 eq)[4]

DMF (Catalytic, 2-3 drops)

Dichloromethane (DCM, Anhydrous)

Ammonia (0.5 M in Dioxane or THF)
Workflow:

o Activation: Suspend 5-nitroindole-3-acetic acid in anhydrous DCM under nitrogen. Add
catalytic DMF.[5]

o Chlorination: Add oxalyl chloride dropwise at 0°C. Allow to warm to room temperature (RT)
and stir for 2 hours until gas evolution ceases and the solid dissolves (formation of acid
chloride).

o Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure
(keep temperature <40°C).

o Amidation: Re-dissolve the residue in anhydrous THF. Cool to 0°C.

o Addition: Slowly add the Ammonia solution (excess, ~3 eq). A precipitate (ammonium
chloride + product) will form immediately.

o Workup: Stir for 1 hour. Quench with water. Extract with Ethyl Acetate. Wash organic layer
with brine, dry over Na2S0Oa4, and concentrate.

 Purification: Recrystallize from Ethanol/Water to obtain yellow needles.

Protocol B: Analytical HPLC Method
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).

» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (Indole core) and 330 nm (Nitro group specific).

e Retention Time: Expect elution after the acid (more polar) and before the nitrile (less polar).

Visualizations
Figure 1: Synthetic Pathways & Utility

This diagram illustrates the central role of the amide in accessing the tryptamine scaffold.
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Caption: Synthetic workflow connecting the Nitrile and Acid precursors to the Amide, and its
subsequent reduction to 5-Nitrotryptamine.

Figure 2: Decision Matrix for Intermediate Selection

A logical flow for selecting the correct 5-nitroindole derivative based on experimental needs.
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Select Intermediate
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Click to download full resolution via product page

Caption: Decision logic for selecting the Amide versus Acid or Nitrile forms based on stability
and downstream application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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